Cas no 850253-53-1 ((R)-(+)-DM-SEGPHOS)
(R)-(+)-DM-SEGPHOS is a chiral bisphosphine ligand widely utilized in asymmetric catalysis due to its high enantioselectivity and reactivity. Its rigid, electron-rich structure facilitates efficient coordination with transition metals, making it particularly effective for asymmetric hydrogenation, carbon-carbon bond formation, and other stereoselective transformations. The ligand's dimethyl-substituted backbone enhances steric and electronic control, improving reaction yields and enantiomeric excess (ee) in various substrates. (R)-(+)-DM-SEGPHOS is commonly employed in pharmaceutical synthesis and fine chemical production, where precise stereocontrol is critical. Its stability under diverse reaction conditions and compatibility with multiple metal centers further underscore its utility in advanced synthetic applications.
(R)-(+)-DM-SEGPHOS structure
Product Name:(R)-(+)-DM-SEGPHOS
CAS No:850253-53-1
MF:C46H44O4P2
MW:722.786694526672
MDL:MFCD09753008
CID:716810
PubChem ID:253659922
Update Time:2025-10-29
(R)-(+)-DM-SEGPHOS Chemical and Physical Properties
Names and Identifiers
-
- Phosphine,1,1'-(4R)-[4,4'-bi-1,3-benzodioxole]-5,5'-diylbis[1,1-bis(3,5-dimethylphenyl)-
- (R)-(+)-DM-SEGPHOS®
- (R)-(+)-DM-SEGPHOS(regR)
- (R)-(+)-DM-SEGPHOS(regR) (R)-(+)-DM-SEGPHOS®
- (R)-(+)-DM-SEGPHOS?
- (R)-(3,5-xylyl)2PC7H4O2C7H4O2P(3,5-xylyl)2
- (R)-(+)-5,5'-BIS[DI(3,5-XYLYL)PHOSPHINO]-4,4'-BI-1,3-BENZODIOXOLE (R)-(+)-DM-SEGPHOS
- (R)-(+)-5,5'-BIS[DI(3,5-XYLYL)PHOSPHINO]-4,4'-BI-1,3-BENZODIOXOLE, (R)-DM-SEGPHOS
- (R)-(+)-DM-SEGPHOS®
- (R)-DM-SEGPHOS(R)
- (R)-(+)-5,5'-Bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole
- (R)-(+)-4,4'-Bis[di(3,5-xylyl)phosphino]-3,3'-bi(1,2-methylenedioxybenzene)
- (R)-DM-SEGPHOS
- 5,5'-bis(bis(3,5-dimethylphenyl)phosphanyl)-4,4'-bibenzo[d][1,3]dioxole
- (S)-DM-SEGPHOS
- XJJVPYMFHXMROQ-UHFFFAOYSA-N
- (S)-(-)-DM-SEGPHOS(regR)
- D4499
- D4498
- 4,4'-Bi[5-[bis(3,5-xylyl)phosphino]-1,3-benzodioxole]
- (S)-(-)-5,5'-Bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole
- (R)-5,5'-Bis(bis(3,5-dim
- 1,1′-(4R)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diylbis[1,1-bis(3,5-dimethylphenyl)phosphine (ACI)
- Phosphine, (4R)-[4,4′-bi-1,3-benzodioxole]-5,5′-diylbis[bis(3,5-dimethylphenyl)- (9CI)
- (R)-(+)-DM-SEGPHOS
- (R)-Xyl-segphos
-
- MDL: MFCD09753008
- Inchi: 1S/C46H44O4P2/c1-27-13-28(2)18-35(17-27)51(36-19-29(3)14-30(4)20-36)41-11-9-39-45(49-25-47-39)43(41)44-42(12-10-40-46(44)50-26-48-40)52(37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38/h9-24H,25-26H2,1-8H3
- InChI Key: XJJVPYMFHXMROQ-UHFFFAOYSA-N
- SMILES: O1COC2C1=CC=C(P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1)C=2C1C(P(C2C=C(C)C=C(C)C=2)C2C=C(C)C=C(C)C=2)=CC=C2C=1OCO2
Computed Properties
- Exact Mass: 722.27100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 52
- Rotatable Bond Count: 7
- Complexity: 989
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 11.5
- Topological Polar Surface Area: 36.9
Experimental Properties
- Color/Form: Not available
- Melting Point: 248°C(lit.)
- PSA: 64.10000
- LogP: 8.79460
- Sensitiveness: Sensitive to light and air and humidity
- Optical Activity: [α]20/D +60, c = 0.1 in chloroform
- Solubility: Not available
(R)-(+)-DM-SEGPHOS Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
(R)-(+)-DM-SEGPHOS Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | LJT+D4499-100MG |
(R)-(+)-DM-SEGPHOS® |
850253-53-1 | >95%99%ee | 100mg |
¥164.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | LJT+D4499-500MG |
(R)-(+)-DM-SEGPHOS® |
850253-53-1 | >95%99%ee | 500mg |
¥576.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-0478-5g |
(R)-(+)-DM-SEGPHOS® |
850253-53-1 | min.98%(R)-(+)-DM-SEGPHOS | 5g |
6070.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-0478-1g |
(R)-(+)-DM-SEGPHOS® |
850253-53-1 | min.98%(R)-(+)-DM-SEGPHOS | 1g |
2023.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-0478-250mg |
(R)-(+)-DM-SEGPHOS® |
850253-53-1 | min.98%(R)-(+)-DM-SEGPHOS | 250mg |
684.0CNY | 2021-07-07 | |
| ChemScence | CS-0086014-250mg |
(R)-DM-SEGPHOS |
850253-53-1 | ≥99.0% | 250mg |
$60.0 | 2022-04-26 | |
| ChemScence | CS-0086014-1g |
(R)-DM-SEGPHOS |
850253-53-1 | ≥99.0% | 1g |
$199.0 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R822233-50mg |
(R)-(+)-5,5'-Bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole |
850253-53-1 | >95.0%(HPLC) | 50mg |
¥210.00 | 2022-08-31 | |
| TRC | D678418-50mg |
(R)-(+)-DM-SEGPHOS |
850253-53-1 | 50mg |
$64.00 | 2023-05-18 | ||
| TRC | D678418-100mg |
(R)-(+)-DM-SEGPHOS |
850253-53-1 | 100mg |
$75.00 | 2023-05-18 |
(R)-(+)-DM-SEGPHOS Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
850253-53-1 ((R)-(+)-DM-SEGPHOS) Related Products
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- 486429-92-9((11aS)-1,11-Bis(diphenylphosphino)dibenzo[d,f][1,3]dioxepine)
- 210169-57-6((S)-(-)-DM-SEGPHOS(regR))
- 133545-29-6((R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine))
- 373650-12-5(Diacetato[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole]ruthenium(II))
- 944450-48-0(Acetic acid;[4-(5-diphenylphosphanyl-1,3-benzodioxol-4-yl)-1,3-benzodioxol-5-yl]-diphenylphosphane;ruthenium)
- 244261-66-3((R)-(+)-SEGPHOS®)
- 133545-30-9((S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine))
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